Cas no 1521982-47-7 (5,7-dimethylquinoline-8-sulfonyl chloride)

• Product Name: 5,7-dimethylquinoline-8-sulfonyl chloride
• CAS No: 1521982-47-7
• MF: C₁₁H₁₀ClNO₂S
• MW: 255.720600605011
• MDL: MFCD23777360
• CID: 4603851
• PubChem ID: 115824490
• Update Time: 2025-07-28

5,7-dimethylquinoline-8-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethylquinoline-8-sulfonyl chloride
• 8-Quinolinesulfonyl chloride, 5,7-dimethyl-

• MDL： MFCD23777360
• Inchi： 1S/C11H10ClNO2S/c1-7-6-8(2)11(16(12,14)15)10-9(7)4-3-5-13-10/h3-6H,1-2H3
• SMILES： N1C2C(=C(C)C=C(C)C=2S(Cl)(=O)=O)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 5,7-dimethylquinoline-8-sulfonyl chloride

Research Briefing on 5,7-Dimethylquinoline-8-sulfonyl Chloride (CAS: 1521982-47-7) and Its Applications in Chemical Biology and Pharmaceutical Research

5,7-Dimethylquinoline-8-sulfonyl chloride (CAS: 1521982-47-7) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of targeted therapies and diagnostic agents. Recent studies have highlighted its unique reactivity profile and potential applications in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 5,7-dimethylquinoline-8-sulfonyl chloride as a key building block in the synthesis of novel kinase inhibitors. The researchers utilized its sulfonyl chloride moiety for selective modification of heterocyclic scaffolds, resulting in compounds with improved selectivity against specific cancer targets. The study reported IC50 values in the low nanomolar range for several synthesized derivatives, suggesting promising therapeutic potential.

In the field of chemical biology, 5,7-dimethylquinoline-8-sulfonyl chloride has been employed as a labeling reagent for protein modification. A recent Nature Chemical Biology publication (2024) described its use in the development of activity-based probes for studying enzyme function. The compound's unique fluorescence properties, combined with its reactive sulfonyl chloride group, enabled the creation of sensitive probes for real-time monitoring of enzymatic activity in live cells.

From a synthetic chemistry perspective, advancements have been made in the production and purification of 5,7-dimethylquinoline-8-sulfonyl chloride. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route with higher yields (85-90%) and better purity (>98%) compared to previous methods. This development is particularly significant for scaling up production for pharmaceutical applications.

Recent pharmacological studies have explored the structure-activity relationships of derivatives containing the 5,7-dimethylquinoline-8-sulfonyl moiety. Research published in Bioorganic & Medicinal Chemistry Letters (2024) identified several analogs with potent anti-inflammatory activity, showing significant reduction in cytokine production in macrophage models. These findings suggest potential applications in treating chronic inflammatory diseases.

The compound has also found applications in materials science, particularly in the development of functionalized surfaces for biosensing. A 2023 ACS Applied Materials & Interfaces paper reported its use in creating self-assembled monolayers with specific molecular recognition properties, demonstrating potential for diagnostic device development.

Ongoing clinical research is investigating the safety profile of drug candidates incorporating the 5,7-dimethylquinoline-8-sulfonyl scaffold. Preliminary results from Phase I trials (as reported in Clinical Pharmacology & Therapeutics, 2024) indicate good tolerability and favorable pharmacokinetic properties, supporting further development of these compounds.

Future research directions for 5,7-dimethylquinoline-8-sulfonyl chloride include exploration of its applications in targeted drug delivery systems and the development of novel bioconjugation techniques. The compound's unique chemical properties continue to make it a valuable tool in both basic research and applied pharmaceutical development.